Cas no 954112-84-6 (2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile)

• Product Name: 2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile
• CAS No: 954112-84-6
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 835223
• PubChem ID: 73013624
• Update Time: 2025-04-19

2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 2-ethyl-
• DTXSID301236817
• 954112-84-6

• Inchi： 1S/C10H9N3/c1-2-9-8(6-11)7-4-3-5-12-10(7)13-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： QFMUKGXIYXZXTM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C(C#N)=C1CC

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų